2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C22H21N3O2/c1-22(2)11-19(26)15(20(27)12-22)13-23-16-8-4-3-7-14(16)21-24-17-9-5-6-10-18(17)25-21/h3-10,13,23H,11-12H2,1-2H3,(H,24,25)
• InChI Key: BNCKTXAHGFEOEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC2=CC=CC=C2C3=NC4=CC=CC=C4N3)C(=O)C1)C
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it has potential therapeutic applications, although further research is needed to fully understand its benefits. In industry, it is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved vary depending on the specific application and context.

Comparison with Similar Compounds

2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. this compound stands out due to its specific applications and potential benefits in various scientific fields.

Conclusion

This compound is a versatile compound with significant potential in scientific research and industrial applications. Its unique properties and diverse applications make it a valuable subject of study in various fields. Further research and development are needed to fully harness its potential and explore new applications.